2-(chloromethyl)-4-(1,1-difluoroethyl)pyrimidine
Overview
Description
The compound “2-(chloromethyl)-4-(1,1-difluoroethyl)pyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 of the six-member ring . They have a wide range of applications in medicinal chemistry .
Synthesis Analysis
While specific synthesis methods for “2-(chloromethyl)-4-(1,1-difluoroethyl)pyrimidine” were not found, a related compound, “1,1-Difluoroethyl chloride (CH3CF2Cl)”, has been used as a difluoroalkylating reagent for 1,1-difluoroethylation of arylboronic acids . This process involves a nickel-catalyzed 1,1-difluoroethylation .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(chloromethyl)-4-(1,1-difluoroethyl)pyrimidine involves the reaction of 2-chloro-4-(1,1-difluoroethyl)pyrimidine with formaldehyde in the presence of a base to form the desired compound.", "Starting Materials": [ "2-chloro-4-(1,1-difluoroethyl)pyrimidine", "Formaldehyde", "Base (such as sodium hydroxide or potassium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4-(1,1-difluoroethyl)pyrimidine in a suitable solvent, such as ethanol or methanol.", "Step 2: Add formaldehyde to the reaction mixture.", "Step 3: Add a base, such as sodium hydroxide or potassium hydroxide, to the reaction mixture to initiate the reaction.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Allow the reaction mixture to cool and then filter the resulting solid.", "Step 6: Wash the solid with a suitable solvent, such as ethanol or methanol, to remove any impurities.", "Step 7: Dry the solid under vacuum to obtain the desired product, 2-(chloromethyl)-4-(1,1-difluoroethyl)pyrimidine." ] } | |
CAS RN |
2624142-29-4 |
Product Name |
2-(chloromethyl)-4-(1,1-difluoroethyl)pyrimidine |
Molecular Formula |
C7H7ClF2N2 |
Molecular Weight |
192.6 |
Purity |
95 |
Origin of Product |
United States |
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